Cas no 6267-32-9 (2-amino-5-cyclopentylpentanoic acid)

• Product Name: 2-amino-5-cyclopentylpentanoic acid
• CAS No: 6267-32-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 528902
• PubChem ID: 235968
• Update Time: 2026-04-29

2-amino-5-cyclopentylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepentanoic acid, a-amino-
• (2S)-2-amino-5-cyclopentylpentanoic acid
• 2-amino-5-cyclopentylpentanoic acid

Computed Properties

• Exact Mass: 185.14200

Experimental Properties

• PSA: 63.32000
• LogP: 2.45910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-5-cyclopentylpentanoic acid

2-Amino-5-cyclopentylpentanoic Acid (CAS No. 6267-32-9): Properties, Applications, and Market Insights

2-Amino-5-cyclopentylpentanoic acid (CAS No. 6267-32-9) is a specialized amino acid derivative with a unique cyclopentyl side chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its structural versatility and potential applications. In this comprehensive guide, we explore its chemical properties, synthesis methods, and emerging roles in drug development and biotechnology.

The molecular formula of 2-amino-5-cyclopentylpentanoic acid is C₁₀H₁₉NO₂, featuring a cyclopentane ring attached to the fifth carbon of a pentanoic acid backbone. This configuration gives the molecule distinct hydrophobic characteristics compared to standard amino acids, making it particularly interesting for peptide modification and drug design. Researchers have noted its potential to enhance membrane permeability in therapeutic compounds.

Recent studies highlight the growing importance of non-proteinogenic amino acids like 2-amino-5-cyclopentylpentanoic acid in developing novel therapeutics. Its structural features make it valuable for creating peptide-based drugs with improved stability and bioavailability. The compound's chiral center at the alpha-carbon position also opens possibilities for stereoselective synthesis in pharmaceutical applications.

In the context of current research trends, 6267-32-9 has shown promise in addressing challenges related to drug delivery systems. The cyclopentyl group contributes to enhanced lipophilicity, which is crucial for compounds targeting central nervous system disorders. This aligns with the pharmaceutical industry's focus on developing treatments for neurodegenerative diseases, a major healthcare concern worldwide.

The synthesis of 2-amino-5-cyclopentylpentanoic acid typically involves multi-step organic reactions, with recent advances focusing on more efficient and sustainable methods. Green chemistry approaches using catalytic processes have gained attention, reflecting the broader industry shift toward environmentally friendly synthesis. These developments are particularly relevant as researchers seek to reduce the environmental impact of pharmaceutical manufacturing.

From a commercial perspective, the market for specialized amino acid derivatives like 6267-32-9 is experiencing steady growth. This is driven by increasing demand from the pharmaceutical sector and expanding applications in biotechnology research. The compound's unique properties make it valuable for both academic research and industrial applications, with particular interest in its potential for creating modified peptides with therapeutic value.

Quality control and characterization of 2-amino-5-cyclopentylpentanoic acid are critical aspects of its production. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure purity and verify structural integrity. These quality assurance measures are essential for researchers requiring high-purity compounds for sensitive biological studies and drug development projects.

The storage and handling of CAS 6267-32-9 require standard laboratory precautions for amino acid derivatives. While not classified as hazardous, proper storage conditions (typically cool, dry environments) help maintain stability. This practical consideration is important for researchers and manufacturers working with this compound in various applications.

Looking forward, the scientific community anticipates expanding applications for 2-amino-5-cyclopentylpentanoic acid in medicinal chemistry and biomaterials science. Its structural features position it as a valuable building block for designing next-generation therapeutics and functional biomaterials. As research continues, we may see this compound play increasingly important roles in addressing complex medical challenges and advancing biotechnological innovations.